5-fluoro-N'-[(E)-(6-{[3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-4,7-dimethoxy-1,3-benzodioxol-5-yl)methylidene]-1H-indole-3-carbohydrazide

• Molecular Formula: C29H24F2N4O6
• Molecular Weight: 562.5 g/mol
• IUPAC Name: 5-fluoro-N-[(E)-[6-[[3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl]-4,7-dimethoxy-1,3-benzodioxol-5-yl]methylideneamino]-1H-indole-3-carboxamide
• InChI: InChI=1S/C29H24F2N4O6/c1-37-25-20(10-18-11-24(35-41-18)15-3-5-16(30)6-4-15)21(26(38-2)28-27(25)39-14-40-28)13-33-34-29(36)22-12-32-23-8-7-17(31)9-19(22)23/h3-9,12-13,18,32H,10-11,14H2,1-2H3,(H,34,36)/b33-13+
• InChI Key: IJPIZPMHJNFRIR-IIHBXENTSA-N
• Isomeric SMILES: COC1=C2C(=C(C(=C1CC3CC(=NO3)C4=CC=C(C=C4)F)/C=N/NC(=O)C5=CNC6=C5C=C(C=C6)F)OC)OCO2
• Canonical SMILES: COC1=C2C(=C(C(=C1CC3CC(=NO3)C4=CC=C(C=C4)F)C=NNC(=O)C5=CNC6=C5C=C(C=C6)F)OC)OCO2

Description

5-FLUORO-N’-[(E)-(6-{[3-(4-FLUOROPHENYL)-4,5-DIHYDRO-1,2-OXAZOL-5-YL]METHYL}-4,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-1H-INDOLE-3-CARBOHYDRAZIDE is a complex organic compound featuring multiple functional groups, including fluorine atoms, oxazole, benzodioxole, and indole moieties

Preparation Methods

The synthesis of 5-FLUORO-N’-[(E)-(6-{[3-(4-FLUOROPHENYL)-4,5-DIHYDRO-1,2-OXAZOL-5-YL]METHYL}-4,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-1H-INDOLE-3-CARBOHYDRAZIDE involves multiple steps, typically starting with the preparation of the indole core. The synthetic route may include:

Formation of the Indole Core: This can be achieved through Fischer indole synthesis or other methods involving the cyclization of appropriate precursors.

Introduction of the Benzodioxole Moiety: This step involves the formation of the benzodioxole ring, often through cyclization reactions.

Formation of the Oxazole Ring: The oxazole ring can be synthesized via cyclization of appropriate precursors, often involving condensation reactions.

Fluorination: Introduction of fluorine atoms can be achieved using reagents like XtalFluor-E.

Final Coupling: The final step involves coupling the various moieties together under specific reaction conditions, such as using coupling reagents and catalysts.

Chemical Reactions Analysis

5-FLUORO-N’-[(E)-(6-{[3-(4-FLUOROPHENYL)-4,5-DIHYDRO-1,2-OXAZOL-5-YL]METHYL}-4,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-1H-INDOLE-3-CARBOHYDRAZIDE undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the indole and oxazole moieties.

Reduction: Reduction reactions can occur, especially at the carbonyl groups.

Substitution: The fluorine atoms can participate in nucleophilic substitution reactions.

Condensation: The compound can undergo condensation reactions, forming new bonds between different functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its complex structure and potential biological activity.

Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding due to its ability to interact with various biological targets.

Chemical Research: It serves as a model compound for studying the reactivity and properties of fluorinated organic molecules.

Industrial Applications: The compound’s unique properties make it a candidate for use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-FLUORO-N’-[(E)-(6-{[3-(4-FLUOROPHENYL)-4,5-DIHYDRO-1,2-OXAZOL-5-YL]METHYL}-4,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-1H-INDOLE-3-CARBOHYDRAZIDE involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, inhibiting their activity or altering their function. The pathways involved may include inhibition of DNA synthesis, disruption of cellular signaling, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar compounds include other fluorinated indole derivatives and Schiff base hydrazones. Compared to these compounds, 5-FLUORO-N’-[(E)-(6-{[3-(4-FLUOROPHENYL)-4,5-DIHYDRO-1,2-OXAZOL-5-YL]METHYL}-4,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-1H-INDOLE-3-CARBOHYDRAZIDE is unique due to its specific combination of functional groups and its potential for diverse biological activities .